Cas no 130783-02-7 (3,5-Bis(trifluoromethyl)thiophenol)

• Product Name: 3,5-Bis(trifluoromethyl)thiophenol
• CAS No: 130783-02-7
• MF: C₈H₄F₆S
• MW: 246.172781944275
• MDL: MFCD00042273
• CID: 64081
• PubChem ID: 518690
• Update Time: 2025-04-18

3,5-Bis(trifluoromethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)benzenethiol
• 3,5-BIS(TRIFLUOROMETHYL)THIOPHENOL
• 1-bromo-3,5-bis(trifluoromethyl)benzene
• 3,5-bis(trifluoromethyl)benzene-1-thiol
• 3,5-bis(trifluoromethyl)thiolbenzene
• 3,5-bis-trifluoromethylphenylthiol
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-5-thio-m-xylene, 3,5-Bis(trifluoromethyl)phenyl mercaptan
• 3,5-Bis(trifluoromethyl)thiophenol95%
• 3,5-Bis(trifluoromethyl)thiophenol 95%
• 3,5-Bis(trifluoromethyl)thiophenol,98%
• 3,5-Bis(trifluoromethyl)benzenethiol 97%
• J-511236
• DTXSID20333802
• Benzenethiol, 3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)benzenethiol, 97%
• SCHEMBL440730
• 130783-02-7
• CS-W009357
• EN300-1929054
• 3,5-bis(trifluoromethyl)-benzenethiol
• A2731
• B2391
• PS-7523
• FT-0643140
• MFCD00042273
• AC-14119
• CHEMBL4632641
• C8H4F6S
• 3,5-Bis(trifluoromethyl)benzenethiol #
• AKOS005254445
• BBL103117
• STL556927
• DB-041986
• 3,5-Bis(trifluoromethyl)thiophenol

• MDL： MFCD00042273
• Inchi： 1S/C8H4F6S/c9-7(10,11)4-1-5(8(12,13)14)3-6(15)2-4/h1-3,15H
• InChI Key： KCAQWPZIMLLEAF-UHFFFAOYSA-N
• SMILES： SC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 245.99400
• Monoisotopic Mass: 244.985965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Odorous colorless liquid
• Density: 1.46 g/mL at 25 °C(lit.)
• Boiling Point: 167 °C(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.442(lit.)
• Water Partition Coefficient: Insoluble in water but soluble in alcohol and ether.
• PSA: 38.80000
• LogP: 4.01290
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

3,5-Bis(trifluoromethyl)thiophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether